3-(1-Oxo-3H-isobenzofuran-3-yl)-4-hydroxycoumarin

• Molecular Formula: C17H10O5
• Molecular Weight: 294.26 g/mol
• IUPAC Name: 4-hydroxy-3-(3-oxo-1H-2-benzofuran-1-yl)chromen-2-one
• InChI: InChI=1S/C17H10O5/c18-14-11-7-3-4-8-12(11)21-17(20)13(14)15-9-5-1-2-6-10(9)16(19)22-15/h1-8,15,18H
• InChI Key: SOCNCJJCXYBPRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(OC2=O)C3=C(C4=CC=CC=C4OC3=O)O

Description

3-(1-Oxo-3H-isobenzofuran-3-yl)-4-hydroxycoumarin is a useful research compound. Its molecular formula is C17H10O5 and its molecular weight is 294.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-hydroxy-chromen-2-one (650 mg) and 2-carboxybenzyladehyde (300 mg) in EtOH was heated to reflux for 4 hours, cooled to room temperature then concentrated in vacuo to give a crude oil, which was diluted with water. The precipitated 4-hydroxy-chromen-2-one was collected by filtration (490 mg). A second crop of solid was collected from the mother liquor and triturated with hot EtOAc and filtered to provide 4-Hydroxy-3-(3-oxo-1,3-dihydro-isobenzofuran-1-yl)-chromen-2-one as white solid. MS: 293 [M−H].